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Compound of Interest

Compound Name: Cadmium iodide

Cat. No.: B147898 Get Quote

An In-depth Technical Guide to the Preparation of Cadmium Iodide from Cadmium Oxide and

Hydroiodic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the synthesis of cadmium
iodide (CdI₂) through the reaction of cadmium oxide (CdO) with hydroiodic acid (HI).

Cadmium iodide is an inorganic compound with applications in photography, lithography,

electroplating, and as a reagent in organic synthesis.[1][2] Its semiconductor properties also

make it a subject of interest in materials research.[1][3] While it has seen historical use in

pharmaceutical contexts, its significant toxicity requires careful handling.[1][4]

Chemical Reaction Pathway
The synthesis is a straightforward acid-base reaction where the basic oxide, cadmium oxide,

reacts with hydroiodic acid to form a salt, cadmium iodide, and water.[2][5] The balanced

chemical equation for this reaction is:

CdO + 2HI → CdI₂ + H₂O[2]

Physicochemical and Stoichiometric Data
The following table summarizes the key quantitative data for the reactants and products

involved in this synthesis, based on a literature-derived experimental protocol.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b147898?utm_src=pdf-interest
https://www.benchchem.com/product/b147898?utm_src=pdf-body
https://www.benchchem.com/product/b147898?utm_src=pdf-body
https://www.benchchem.com/product/b147898?utm_src=pdf-body
https://www.benchchem.com/product/b147898?utm_src=pdf-body
https://www.laboratorynotes.com/cadmium-iodide-cdi%E2%82%82/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2854357.htm
https://www.laboratorynotes.com/cadmium-iodide-cdi%E2%82%82/
https://www.nanorh.com/product/cadmium-iodide-powder/
https://www.laboratorynotes.com/cadmium-iodide-cdi%E2%82%82/
https://en.wikipedia.org/wiki/Cadmium
https://www.benchchem.com/product/b147898?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2854357.htm
https://www.you-iggy.com/en/chemical-reactions/1x-cadmium-oxide-plus-2x-hydrogen-chloride-yields-1x-cadmium-chloride-plus-1x-water/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2854357.htm
https://prepchem.com/synthesis-of-cadmium-iodide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
Chemical
Formula

Molar Mass (
g/mol )

Stoichiometric
Amount

Moles (mol)

Cadmium Oxide CdO 128.41[7] 12.8 g[6] ~0.100

Hydroiodic Acid HI 127.91

50-60 mL

(constant-boiling)

[6]

In Excess

Cadmium Iodide CdI₂ 366.22[8]
Theoretical Yield:

~36.6 g
~0.100

Water H₂O 18.02 Byproduct ~0.100

Note: "Constant-boiling" hydroiodic acid refers to the azeotropic mixture, typically 57% HI in

water.

Detailed Experimental Protocol
This protocol is adapted from established inorganic laboratory preparations.[6]

Safety Precaution: Cadmium and its compounds are highly toxic and carcinogenic.[1] All

procedures must be conducted in a well-ventilated fume hood, and appropriate personal

protective equipment (gloves, safety glasses, lab coat) must be worn at all times.

Equipment:

Glass reaction flask

Heating mantle or steam bath

Reflux condenser (optional, for controlled heating)

Filtration apparatus (e.g., Büchner funnel, filter paper)

Evaporating dish

Vacuum desiccator
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Reagents:

Cadmium Oxide (CdO): 12.8 g[6]

Constant-boiling Hydroiodic Acid (HI): 50-60 mL[6]

Procedure:

Dissolution: In a fume hood, carefully add 12.8 g of cadmium oxide to a glass flask

containing 50-60 mL of constant-boiling hydroiodic acid.[6] Gentle heating and stirring may

be applied to facilitate the dissolution of the solid.

Filtration: Once the cadmium oxide has completely dissolved, filter the resulting solution to

remove any insoluble impurities.[6]

Initial Evaporation: Transfer the clear filtrate to an open evaporating dish and heat it gently

on a steam bath.[6] This step is intended to drive off any excess iodine that may be present.

[6]

Final Crystallization and Drying: After the initial evaporation, transfer the dish to a vacuum

desiccator and allow the remaining solvent to evaporate completely.[6] This will yield the final

product.

Product Collection: The resulting cadmium iodide should be in the form of almost colorless,

lustrous plates.[6] The expected yield is between 32 and 35 grams.[6]

Storage: Cadmium iodide is hygroscopic and will readily absorb moisture from the air.[1][8]

[9] The final product must be stored in a tightly sealed, airtight container to maintain its

stability.[1]

Visualization of the Experimental Workflow
The logical flow of the synthesis process, from starting materials to the final product, is

illustrated below.
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Reactants:
- Cadmium Oxide (CdO)

- Hydroiodic Acid (HI)

Step 1: Dissolution
(CdO + 2HI -> CdI2 + H2O)

Step 2: Filtration
(Remove Impurities)

Step 3: Evaporation
(Remove excess I2 & H2O)

Step 4: Vacuum Drying
(Crystallization)

Final Product:
Cadmium Iodide (CdI2)

Click to download full resolution via product page

Caption: Workflow for the synthesis of Cadmium Iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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